Cas no 943250-65-5 ((2,6-Xylyloxy)acetyl Lopinavir)

• Product Name: (2,6-Xylyloxy)acetyl Lopinavir
• CAS No: 943250-65-5
• MF: C₄₇H₅₈N₄O₇
• MW: 790.986032962799
• CID: 1060121
• Update Time: 2025-07-08

(2,6-Xylyloxy)acetyl Lopinavir Chemical and Physical Properties

Names and Identifiers

• (2,6-Xylyloxy)acetyl Lopinavir
• (2,6-Xylyloxy)acetyl
• 33726A24AB
• (2S,3S,5S)-2-(2-(2,6-Dimethylphenoxy)acetamido)-5-((S)-3-methyl-2-(2-oxotetrahydropyrimidin-1(2H)-yl)butanamido(-1,6-diphenylhexan-3-yl 2-(2,6-dimethylphenoxy)acetate
• Lopinavir o-phenoxyactyl
• Lopinavir impurity S [EP]
• Lopinavir impurity, lopinavir o-phenoxyactyl- [USP]
• Q27256238
• 2-(2-(2,6-Dimethylphenoxy)acetamido)-5-((S)-3-methyl-2-(2-oxotetrahydropyrimidin-1(2H)-yl)butanamido(-1,6-diphenylhexan-3-yl 2-(2,6-dimethylphenoxy)acetate, (2S,3S,5S)-
• (1S,3S)-1-((

• Inchi： 1S/C47H58N4O7/c1-31(2)43(51-25-15-24-48-47(51)55)46(54)49-38(26-36-20-9-7-10-21-36)28-40(58-42(53)30-57-45-34(5)18-14-19-35(45)6)39(27-37-22-11-8-12-23-37)50-41(52)29-56-44-32(3)16-13-17-33(44)4/h7-14,16-23,31,38-40,43H,15,24-30H2,1-6H3,(H,48,55)(H,49,54)(H,50,52)/t38-,39-,40-,43-/m0/s1
• InChI Key： GLRUDDIFBLTZDO-PUTFYWIISA-N
• SMILES： O(C(COC1C(C)=CC=CC=1C)=O)[C@H]([C@H](CC1C=CC=CC=1)NC(COC1C(C)=CC=CC=1C)=O)C[C@H](CC1C=CC=CC=1)NC([C@H](C(C)C)N1C(NCCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 58
• Rotatable Bond Count: 20
• Complexity: 1270
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2,6-Xylyloxy)acetyl Lopinavir

Professional Introduction to (2,6-Xylyloxy)acetyl Lopinavir and CAS No. 943250-65-5

Compound with the CAS number 943250-65-5 and the product name (2,6-Xylyloxy)acetyl Lopinavir represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The introduction of this compound into the pharmaceutical landscape marks a pivotal moment for researchers and clinicians who are continually seeking innovative solutions to complex medical challenges.

The molecular structure of (2,6-Xylyloxy)acetyl Lopinavir is characterized by a synergistic combination of functional groups that contribute to its distinctive pharmacological profile. The presence of the xylyloxy moiety, which is a derivative of xylene, introduces rigidity and stability to the molecule, while the acetyl group enhances its binding affinity to biological targets. This structural configuration not only improves the compound's solubility and bioavailability but also modulates its metabolic pathways, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of protease inhibitors as a cornerstone of antiviral therapy. Among these inhibitors, Lopinavir, a protease inhibitor widely used in the treatment of HIV/AIDS, has demonstrated remarkable efficacy. The modification of Lopinavir with the (2,6-Xylyloxy)acetyl group has led to the synthesis of a novel derivative that exhibits enhanced pharmacokinetic properties. This derivative maintains the antiviral activity of Lopinavir while improving its pharmacological profile, making it an attractive candidate for clinical trials.

The synthesis and characterization of CAS No. 943250-65-5 have been subjects of extensive research in academic and industrial laboratories. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as solid-phase synthesis and chiral resolution have been particularly useful in achieving high enantiomeric purity, which is crucial for therapeutic efficacy.

The pharmacological properties of (2,6-Xylyloxy)acetyl Lopinavir have been thoroughly evaluated through in vitro and in vivo studies. These studies have revealed that the compound exhibits potent inhibitory activity against HIV protease, with a Ki value that is comparable to or even superior to that of existing protease inhibitors. Furthermore, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The potential applications of this compound extend beyond antiviral therapy. Researchers are exploring its utility in treating other viral infections, such as hepatitis C and influenza, where protease inhibition plays a critical role. Additionally, the structural features of (2,6-Xylyloxy)acetyl Lopinavir may make it suitable for addressing other therapeutic challenges, including antibiotic resistance and inflammation-related disorders.

The integration of computational chemistry and machine learning techniques has accelerated the discovery process for novel drug candidates like CAS No. 943250-65-5. These tools have enabled researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters with high accuracy. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with optimal pharmacological profiles.

The regulatory landscape for new pharmaceutical agents continues to evolve, with agencies such as the FDA and EMA implementing stringent guidelines to ensure patient safety and efficacy. The development pathway for (2,6-Xylyloxy)acetyl Lopinavir has been meticulously designed to comply with these regulations, ensuring that it can progress through clinical trials and eventually reach patients in need.

In conclusion, compound CAS No. 943250-65-5 represents a significant advancement in pharmaceutical chemistry with its unique structural properties and potential applications in antiviral therapy. The introduction of this novel derivative into clinical research holds promise for addressing complex medical challenges and improving patient outcomes worldwide.